1-Bromo-3-(bromomethyl)-2-ethylbenzene

• Molecular Formula: C9H10Br2
• Molecular Weight: 277.98 g/mol
• IUPAC Name: 1-bromo-3-(bromomethyl)-2-ethylbenzene
• InChI: InChI=1S/C9H10Br2/c1-2-8-7(6-10)4-3-5-9(8)11/h3-5H,2,6H2,1H3
• InChI Key: IITXOKUOPWJBEG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1Br)CBr

Description

1-Bromo-3-(bromomethyl)-2-ethylbenzene is a useful research compound. Its molecular formula is C9H10Br2 and its molecular weight is 277.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3-bromo-2-ethylphenyl)methanol (D133) (3 g, 13.95 mmol) in Dichloromethane (DCM) (50 mL) was added CBr4 (5.55 g, 16.74 mmol). To the reaction solution was added triphenylphosphine (5.49 g, 20.92 mmol) portionwise at 0° C. The reaction solution was warmed to room temperature and stirred at the temp overnight. The solvent was removed in vacuo and the residue was purified by ISCO column chromatography to afford 1-bromo-3-(bromomethyl)-2-ethylbenzene (D134) (1.3 g) as an oil.